Cas no 1160059-05-1 (2-(Methylsulfanyl)pyridin-4-ylmethanamine)

• Product Name: 2-(Methylsulfanyl)pyridin-4-ylmethanamine
• CAS No: 1160059-05-1
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 4574175
• PubChem ID: 61023047
• Update Time: 2025-10-27

2-(Methylsulfanyl)pyridin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(methylsulfanyl)pyridin-4-yl]methanamine
• 2-(Methylsulfanyl)pyridin-4-ylmethanamine

• Inchi： 1S/C7H10N2S/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,5,8H2,1H3
• InChI Key： WUQAMFZTFZEJDD-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC(CN)=C1

2-(Methylsulfanyl)pyridin-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Methylsulfanyl)pyridin-4-ylmethanamine

2-(Methylsulfanyl)pyridin-4-ylmethanamine: A Comprehensive Overview

The compound 2-(Methylsulfanyl)pyridin-4-ylmethanamine, identified by the CAS number 1160059-05-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a methylsulfanyl group at the 2-position and an amino group at the 4-position, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the importance of 2-(Methylsulfanyl)pyridin-4-ylmethanamine in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing more complex molecules with potential therapeutic applications. For instance, its ability to act as a building block for constructing heterocyclic compounds has been extensively documented in recent publications. The methylsulfanyl group, known for its sulfur-containing functionality, contributes to the molecule's reactivity and stability, making it an ideal candidate for various synthetic transformations.

The synthesis of 2-(Methylsulfanyl)pyridin-4-ylmethanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in the literature involves the use of transition metal catalysts to facilitate key transformations, such as coupling reactions or reductions. These methods not only enhance the efficiency of the synthesis but also ensure high yields and purity of the final product.

In terms of applications, 2-(Methylsulfanyl)pyridin-4-ylmethanamine has shown promise in the field of medicinal chemistry. Its structure allows for easy functionalization, enabling researchers to explore its potential as an antagonist or agonist for various biological targets. Recent studies have focused on its interaction with G-protein coupled receptors (GPCRs), where it has demonstrated moderate binding affinity. This property suggests that it could serve as a lead compound for developing drugs targeting specific GPCR pathways.

Beyond its role in drug discovery, 2-(Methylsulfanyl)pyridin-4-ylmethanamine has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could be utilized in creating advanced sensors or electronic devices.

The environmental impact and safety profile of 2-(Methylsulfanyl)pyridin-4-ylmethanamine have also been subjects of recent research. Studies conducted under controlled conditions suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in industrial applications. However, further research is required to fully understand its long-term environmental effects and degradation pathways.

In conclusion, 2-(Methylsulfanyl)pyridin-4-ylmethanamine, with its CAS number 1160059-05-1, represents a valuable compound with diverse applications across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key molecule for future research and development efforts.